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Compound of Interest

Compound Name: Lapyrium

Cat. No.: B1674504 Get Quote

Essential Safety and Handling of Lapyrium Chloride
Disclaimer: A comprehensive Safety Data Sheet (SDS) with detailed, quantitative toxicological

data and specific personal protective equipment (PPE) performance metrics for Lapyrium
chloride is not readily available in the public domain. The following guidance is based on the

general properties of quaternary ammonium compounds and available information. It is

imperative for researchers, scientists, and drug development professionals to conduct a

thorough risk assessment and consult with their institution's safety office before handling this

chemical.

Lapyrium chloride is a cationic surfactant and biocide, recognized for its antimicrobial and

antistatic properties.[1] As with many quaternary ammonium compounds, it poses a risk of

irritation to the skin and eyes.[2] Therefore, adherence to strict safety protocols is essential to

minimize exposure and ensure a safe laboratory environment.

Physicochemical Properties of Lapyrium Chloride
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Property Value Source

CAS Number 6272-74-8 [3][4]

Molecular Formula C21H35ClN2O3 [3]

Molecular Weight 398.97 g/mol [3][4]

Appearance Pale Yellow Solid [2]

Solubility
Soluble in water (756.8 mg/L

@ 25 °C, est)
[5]

Storage Temperature

Sealed in a dry place at room

temperature. For long-term

storage, -20°C is

recommended.

[3][6][7]

Personal Protective Equipment (PPE)
A comprehensive assessment of personal protective equipment should be conducted prior to

handling Lapyrium chloride. The following table outlines recommended PPE based on the

general hazards of similar compounds.
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PPE Category Recommended Equipment
Rationale and
Specifications

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and airborne particles that can

cause serious eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

To prevent skin contact, which

may cause irritation. The

specific glove material and

thickness should be selected

based on the task and

potential for exposure.

Regularly inspect gloves for

any signs of degradation.

Body Protection
A lab coat or chemical-

resistant apron.

To protect against skin contact

and contamination of personal

clothing.

Respiratory Protection
A NIOSH-approved respirator

with an appropriate cartridge.

To be used in situations where

ventilation is inadequate or if

there is a risk of generating

aerosols or dusts.

Operational and Disposal Plans
Handling and Storage

Engineering Controls: Handle Lapyrium chloride in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.

Handling Procedures: Avoid direct contact with the skin, eyes, and clothing. Do not breathe

dust or aerosols. Wash hands thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials.

Spill Management
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In the event of a spill, the following steps should be taken:

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated.

Contain: For liquid spills, create a dike around the spill using an inert absorbent material like

vermiculite or sand.

Absorb: Absorb the spilled material with the absorbent.

Collect: Carefully scoop the absorbed material into a labeled, sealed container for hazardous

waste disposal.

Decontaminate: Clean the spill area with soap and water.

Dispose: Dispose of all contaminated materials, including PPE, as hazardous waste.

Disposal Plan
Waste Characterization: All waste containing Lapyrium chloride must be treated as

hazardous waste.

Containerization: Collect waste in a properly labeled, sealed, and chemical-resistant

container.

Disposal Method: Dispose of the hazardous waste through a licensed environmental

disposal service in accordance with all local, state, and federal regulations. Do not dispose of

Lapyrium chloride down the drain or in the regular trash.

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Instructions

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing and shoes.

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes. Seek

medical attention if irritation persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If the individual is

not breathing, provide artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink one to two glasses of water.

Seek immediate medical attention.

Firefighting Measures
Extinguishing Media: Use a fire extinguisher appropriate for the surrounding fire (e.g., dry

chemical, carbon dioxide, water spray, or alcohol-resistant foam).

Specific Hazards: When heated, Lapyrium chloride may decompose and emit toxic fumes.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.
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Caption: Workflow for Safely Handling Lapyrium Chloride.
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Spill Response Exposure Response
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Caption: Emergency Response Plan for Lapyrium Chloride Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1674504?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674504?utm_src=pdf-body
https://www.benchchem.com/product/b1674504?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Lapyrium - Wikipedia [en.wikipedia.org]

2. cymitquimica.com [cymitquimica.com]

3. Page loading... [wap.guidechem.com]

4. lapirium chloride CAS#: 6272-74-8 [chemicalbook.com]

5. lapyrium chloride, 6272-74-8 [thegoodscentscompany.com]

6. medkoo.com [medkoo.com]

7. selleckchem.com [selleckchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling Lapyrium].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674504#personal-protective-equipment-for-
handling-lapyrium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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